1-(3,4-diethoxyphenyl)-2-(3,4-dimethoxyphenyl)ethanone

• IUPAC Name: 1-(3,4-diethoxyphenyl)-2-(3,4-dimethoxyphenyl)ethanone
• InChI: InChI=1S/C20H24O5/c1-5-24-18-10-8-15(13-20(18)25-6-2)16(21)11-14-7-9-17(22-3)19(12-14)23-4/h7-10,12-13H,5-6,11H2,1-4H3
• InChI Key: DLGLGMNJFRMYNA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)CC2=CC(=C(C=C2)OC)OC)OCC
• Molecular Formula: C20H24O5
• DSSTOX Substance ID: DTXSID60357961
• Molecular Weight: 344.4 g/mol
• CAS RN: 113336-63-3

Description

1-(3,4-diethoxyphenyl)-2-(3,4-dimethoxyphenyl)ethanone, also known as ethylone, is a synthetic cathinone that belongs to the β-keto amphetamine family. It is a designer drug, which means it is created in a laboratory to mimic the effects of other drugs. Ethylone has become increasingly popular in recent years due to its stimulating and euphoric effects, but its use has also been associated with adverse health effects.

Mechanism of Action

Ethylone works by increasing the levels of dopamine, norepinephrine, and serotonin in the brain. These neurotransmitters are responsible for regulating mood, appetite, and other bodily functions. By increasing their levels, 1-(3,4-diethoxyphenyl)-2-(3,4-dimethoxyphenyl)ethanone produces a stimulant effect that can lead to feelings of euphoria and increased energy.
Biochemical and Physiological Effects:
Ethylone has been shown to have a number of biochemical and physiological effects on the body. These include increased heart rate, blood pressure, and body temperature, as well as decreased appetite and increased alertness. It can also cause feelings of euphoria, empathy, and sociability.

Advantages and Limitations for Lab Experiments

Ethylone has a number of advantages and limitations for use in laboratory experiments. One advantage is that it is relatively easy to synthesize and purify, which makes it a convenient model compound for studying the effects of β-keto amphetamines. However, its use is limited by its potential for adverse health effects and the fact that it is a controlled substance in many countries.

Future Directions

There are a number of future directions for research on 1-(3,4-diethoxyphenyl)-2-(3,4-dimethoxyphenyl)ethanone. One area of interest is the development of new synthetic cathinones that have fewer adverse health effects. Another area of research is the investigation of the long-term effects of 1-(3,4-diethoxyphenyl)-2-(3,4-dimethoxyphenyl)ethanone use on the brain and body. Additionally, researchers are studying the use of 1-(3,4-diethoxyphenyl)-2-(3,4-dimethoxyphenyl)ethanone as a potential treatment for certain medical conditions, such as depression and anxiety.
In conclusion, 1-(3,4-diethoxyphenyl)-2-(3,4-dimethoxyphenyl)ethanone, or 1-(3,4-diethoxyphenyl)-2-(3,4-dimethoxyphenyl)ethanone, is a synthetic cathinone that has become increasingly popular in recent years. It works by increasing the levels of dopamine, norepinephrine, and serotonin in the brain, which produces a stimulant effect. Ethylone has been the subject of numerous scientific studies, and there are a number of future directions for research on this compound. While it has advantages for use in laboratory experiments, its potential for adverse health effects and its status as a controlled substance limit its usefulness.

Synthesis Methods

Ethylone is synthesized using a multi-step process that involves the reaction of 3,4-diethoxyphenylacetone with 3,4-dimethoxyphenylacetone in the presence of a reducing agent such as sodium borohydride. This reaction results in the formation of the β-keto amphetamine, which is then purified and crystallized for use.

Scientific Research Applications

Ethylone has been the subject of numerous scientific studies, particularly in the field of pharmacology and toxicology. Researchers have investigated the mechanism of action of 1-(3,4-diethoxyphenyl)-2-(3,4-dimethoxyphenyl)ethanone, as well as its biochemical and physiological effects on the body.